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CAS No.: 75903-61-6
Cat. No.: B2425900
- 7

Executive Summary

This guide provides a comprehensive safety analysis of 2-Nitropyridine-3-sulfonamide, a
specialized heterocyclic intermediate likely utilized in the synthesis of bioactive sulfonamide
derivatives (e.g., antibacterial agents, carbonic anhydrase inhibitors).

Critical Safety Notice: While specific commercial Safety Data Sheets (SDS) are widely
available for its isomer (3-Nitropyridine-2-sulfonamide, CAS 75903-50-3), the specific isomer 2-
Nitropyridine-3-sulfonamide is often a custom-synthesized research chemical. Consequently,
this guide utilizes Read-Across Toxicology and Functional Group Analysis (Structure-Activity
Relationship) to establish a precautionary safety profile.

Key Hazards ldentified:
o Energetic Instability: The presence of a nitro group (

) on a pyridine ring introduces potential shock sensitivity and thermal instability.

e Sensitization: The sulfonamide moiety (

) is a known structural alert for skin and respiratory sensitization (H317, H334).

o Acute Toxicity: Pyridine derivatives often exhibit specific organ toxicity (liver/kidney) and CNS
depression.
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Chemical Identification & Physicochemical Profiling

Property

Data / Prediction

Chemical Name

2-Nitropyridine-3-sulfonamide

Common Synonyms

3-Sulfamoyl-2-nitropyridine; 2-Nitro-3-

pyridinesulfonamide

Molecular Formula

Molecular Weight

203.18 g/mol

CAS Number (Analog)

75903-50-3 (Refers to the 3-nitro-2-sulfonamide

isomer; use as proxy)

Physical State

Solid (Likely crystalline powder, yellow to pale

orange)

Soluble in DMSO, DMF; sparingly soluble in

Solubility . o
water; potentially soluble in dilute base.[1]
~9.0-10.0 (Sulfonamide NH), Pyridine N is
pKa (Predicted) weakly basic but deactivated by

Structural Hazard Analysis

The molecule combines an electron-withdrawing nitro group with a sulfonamide group on a

pyridine core.

e Nitro Group (

): Deactivates the ring, making it susceptible to nucleophilic aromatic substitution (SNAr).
This reactivity correlates with skin irritation and potential mutagenicity (DNA

intercalation/alkylation).

e Sulfonamide Group (

): Primary amine nature of the sulfonamide can lead to crystallization in kidneys if

ingested/absorbed (analogous to sulfamethoxazole).
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Hazard Identification (GHS Classification)

Based on QSAR (Quantitative Structure-Activity Relationship) and analog data from 2-

Nitropyridine and Benzenesulfonamide, the following GHS classifications are assigned under

the Precautionary Principle.

GHS Label Elements[2][3][4][5]

» Signal Word:WARNING (Potential DANGER if energetic data confirms instability)

» Pictograms:

o (Irritant/Sensitizer)

o (Systemic Toxicity)

Hazard Statements (H-Codes)

Code Classification Justification
) Pyridine derivatives typically
H302 Harmful if swallowed
show oral LD50 < 2000 mg/kg.
o Acidic nature of sulfonamide +
H315 Causes skin irritation ) o o
nitro-pyridine reactivity.
H317 May cause an allergic skin High Confidence: Sulfonamide
reaction moiety is a known sensitizer.
Crystalline solids with acidic
H319 Causes serious eye irritation protons are mechanical and
chemical irritants.
H335 May cause respiratory irritation ~ Dust inhalation risk.
H341 Suspected of causing genetic Nitroarenes are frequently

defects

Ames positive (mutagenic).

Energetic & Stability Assessment
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Crucial Warning: Nitro-pyridines are precursors to high-energy materials. The proximity of the
nitro group to the ring nitrogen can destabilize the molecule.

Experimental Validation Protocol

Before scaling up any reaction involving >5g of this compound, the following stability tests are
mandatory:

o DSC (Differential Scanning Calorimetry):
o Run from 30°C to 400°C at 5°C/min.

o Fail Criteria: Any exotherm onset < 200°C or energy release > 500 J/g requires "Energetic
Material" handling protocols (blast shields, remote handling).

 Friction/Impact Sensitivity:

o Treat as potentially shock-sensitive until proven otherwise. Do not grind in a mortar and
pestle; use solution-based mixing where possible.

Handling & Exposure Controls
Visual Workflow: Safety Logic

The following diagram outlines the decision matrix for handling this compound based on scale
and hazard data.
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Start: Handling 2-Nitropyridine-3-sulfonamide

Check Scale

Low Mass Risk \High Mass Risk

Perform DSC Analysis

(Check for Exotherms)
‘ Stable xotherm Detected
Standard PPE: High Containment:
Nitrile Gloves, Lab Coat, Double Gloves (Nitrile/Laminate),

Safety Glasses Face Shield, Blast Shield

N

Engineering Control:
Chemical Fume Hood
(Face Velocity > 100 fpm)

Disposal:
Quench (Dilute Base) ->

Hazardous Waste Stream

Click to download full resolution via product page
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Caption: Figure 1: Risk-based decision matrix for handling nitro-pyridine sulfonamides. Note
the mandatory DSC checkpoint for scale-up.

Specific PPE Recommendations|[3][5]

o Respiratory: If dust generation is likely and outside a fume hood, use a P3 (High Efficiency)
particulate respirator.

o Dermal:
o Standard: Nitrile gloves (0.11 mm) are generally sufficient for incidental splash.

o High Risk:[2] For dissolved solutions (e.g., in DMSO), use Silver Shield/Laminate gloves,
as nitro compounds can permeate nitrile.

o Eyes: Chemical splash goggles. Contact lenses should not be worn when handling dusts.

Toxicology & Mechanism of Action
Mechanism of Toxicity[3]

o Haptenization (Sensitization): The sulfonamide group can be metabolized to a reactive
hydroxylamine or nitroso intermediate. These electrophiles bind to cellular proteins
(haptens), triggering an immune response (T-cell mediated). This is the mechanism behind
Stevens-Johnson Syndrome (SJS) in clinical settings.

e Reductive Metabolism: The nitro group (

) can be enzymatically reduced to an amine (

) via nitroreductases. Intermediate nitroso/hydroxylamine species are often cytotoxic and
genotoxic.

Biological Pathway Visualization
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Nitro Reduction Nitroso Intermediate Genotoxicity

| (DNA Adducts) (Mutagenesis)

. o . Hepatic Metabolism
2-Nitropyridine-3-sulfonamide (CYP450 / N-Acetyltransferase)
|

Hydroxylamine Hypersensitivity

Sulcragideloxiaucy (Protein Haptenization) (Skin Rash / SJS)

Click to download full resolution via product page

Caption: Figure 2: Predicted metabolic activation pathways leading to genotoxicity and
hypersensitivity.

Emergency Response & Waste Management
First Aid Protocols

« Inhalation: Move to fresh air immediately. If wheezing occurs (sulfonamide allergy),
administer oxygen and seek emergency medical attention.

o Skin Contact: Wash with soap and water for 15 minutes. Do not use ethanol; it may enhance
transdermal absorption of the nitro compound.

o Eye Contact: Rinse cautiously with water for 15 minutes. Remove contact lenses.[2]

Spill Cleanup (Solid)

¢ [solate: Evacuate non-essential personnel.

o Wet Method: Dampen the solid with a compatible inert solvent (e.g., water or PEG-400) to
prevent dust and reduce shock sensitivity.

o Collection: Use anti-static, non-sparking tools (plastic scoops, not metal).

o Decontamination: Wipe surfaces with 10% NaOH solution (to hydrolyze/solubilize) followed
by water.

Waste Disposal

o Classification: Hazardous Chemical Waste (Toxic, Irritant).
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e Segregation: Do not mix with strong oxidizers or reducing agents.
» Destruction: High-temperature incineration equipped with scrubbers for

and

gases.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b2425900#2-nitropyridine-3-sulfonamide-safety-data-
sheet-sds-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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